Cas no 883498-52-0 (S-(2-Chloropropionyl)-p-mercaptotoluene)

• Product Name: S-(2-Chloropropionyl)-p-mercaptotoluene
• CAS No: 883498-52-0
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• MDL: MFCD03425947
• CID: 4673749
• PubChem ID: 5006644
• Update Time: 2025-08-01

S-(2-Chloropropionyl)-p-mercaptotoluene Chemical and Physical Properties

Names and Identifiers

• S-(2-Chloropropionyl)-p-mercaptotoluene
• S-(4-methylphenyl) 2-chloropropanethioate
• S-(2-CHLOROPROPIONYL)-4-MERCAPTOTOLUENE
• 883498-52-0
• AKOS015848598

• MDL： MFCD03425947
• Inchi： 1S/C10H11ClOS/c1-7-3-5-9(6-4-7)13-10(12)8(2)11/h3-6,8H,1-2H3
• InChI Key： YZFIEIFBYLSJEJ-UHFFFAOYSA-N
• SMILES： ClC(C)C(=O)SC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 214.0219138g/mol
• Monoisotopic Mass: 214.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 3.6

S-(2-Chloropropionyl)-p-mercaptotoluene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters

Additional information on S-(2-Chloropropionyl)-p-mercaptotoluene

S-(2-Chloropropionyl)-p-mercaptotoluene (CAS No 883498-52-0): A Comprehensive Overview

S-(2-Chloropropionyl)-p-mercaptotoluene, also known by its CAS registry number 883498-52-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of p-mercaptotoluene, which serves as a versatile building block for various chemical reactions. The introduction of the 2-chloropropionyl group into the structure of p-mercaptotoluene imparts unique properties, making it a valuable compound for both academic research and industrial applications.

The molecular structure of S-(2-Chloropropionyl)-p-mercaptotoluene consists of a toluene derivative with a mercapto group (-SH) attached to the para position of the benzene ring. The 2-chloropropionyl group is introduced via an acylation reaction, resulting in a compound with enhanced reactivity and functionality. This compound is particularly notable for its ability to participate in nucleophilic substitution reactions due to the presence of the thiol group and the chlorinated acyl group.

Recent studies have highlighted the potential of S-(2-Chloropropionyl)-p-mercaptotoluene in the synthesis of advanced materials, such as polymers and nanoparticles. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for designing materials with tailored properties. For instance, researchers have explored its use in creating biocompatible polymers for medical applications, where its thiol group plays a crucial role in cross-linking reactions.

In terms of physical properties, S-(2-Chloropropionyl)-p-mercaptotoluene exhibits a melting point of approximately 115°C and is soluble in common organic solvents such as dichloromethane and acetone. Its chemical stability under various conditions has been thoroughly investigated, revealing its suitability for use in both laboratory settings and industrial processes. The compound's reactivity is further enhanced by the presence of the chlorinated acyl group, which can undergo various transformations depending on the reaction conditions.

The synthesis of S-(2-Chloropropionyl)-p-mercaptotoluene typically involves a two-step process: first, the preparation of p-mercaptotoluene through oxidation or substitution reactions, followed by acylation using chloroacetyl chloride or similar reagents. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most promising applications of S-(2-Chloropropionyl)-p-mercaptotoluene lies in its use as an intermediate in pharmaceutical chemistry. Its ability to form stable disulfide bonds has led to its incorporation into drug delivery systems, where it plays a role in controlling the release of active pharmaceutical ingredients. Additionally, its thiol group enables it to act as a reducing agent in various biochemical reactions, further expanding its utility.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of S-(2-Chloropropionyl)-p-mercaptotoluene. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, producing non-toxic byproducts. This makes it a more eco-friendly alternative compared to other similar compounds that may persist in the environment or produce harmful metabolites.

In conclusion, S-(2-Chloropropionyl)-p-mercaptotoluene (CAS No 883498-52-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potential uses for this compound, its significance in the chemical community is expected to grow further.